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Compound of Interest

Compound Name: N-(3-chloropyridin-2-yl)benzamide

Cat. No.: B8570667 Get Quote

N-(3-chloropyridin-2-yl)benzamide: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-(3-chloropyridin-2-
yl)benzamide, a compound of interest in medicinal chemistry and drug discovery. Due to its

status as a potentially novel compound, this document outlines a proposed synthetic pathway,

predicted physicochemical properties, and a review of the biological activities of structurally

related analogues. This guide is intended to serve as a foundational resource for researchers

and professionals engaged in the exploration of new chemical entities for therapeutic

applications.

Introduction
N-aryl benzamides are a significant class of compounds in medicinal chemistry, known to

exhibit a wide range of biological activities. The incorporation of a substituted pyridine ring, as

in the case of N-(3-chloropyridin-2-yl)benzamide, can significantly influence the molecule's

steric and electronic properties, potentially leading to novel pharmacological profiles. This

document details the essential technical information for the synthesis and potential evaluation

of this target compound.
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Chemical Identity and Structure
As of the latest database searches, a specific CAS number for N-(3-chloropyridin-2-
yl)benzamide has not been assigned, suggesting it is not a widely cataloged compound. The

molecular structure consists of a benzamide moiety where the nitrogen atom is attached to the

2-position of a 3-chloropyridine ring.

Molecular Formula: C₁₂H₉ClN₂O

Molecular Weight: 232.67 g/mol

Structure:

Caption: Chemical structure of N-(3-chloropyridin-2-yl)benzamide.

Proposed Synthesis
A reliable method for the synthesis of N-(pyridin-2-yl)benzamides involves the acylation of a 2-

aminopyridine derivative with a benzoylating agent.[1]
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Caption: Proposed synthetic workflow for N-(3-chloropyridin-2-yl)benzamide.

Experimental Protocol
This protocol is based on general procedures for the synthesis of N-substituted benzamides.[2]
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Materials:

2-amino-3-chloropyridine

Benzoyl chloride

Anhydrous pyridine

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 2-amino-3-chloropyridine (1.0 eq) in anhydrous

pyridine under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C in an ice bath.

Slowly add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
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Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, dilute the reaction mixture with dichloromethane.

Wash the organic layer successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

using a rotary evaporator.

Purify the crude product by column chromatography on silica gel or by recrystallization to

obtain the pure N-(3-chloropyridin-2-yl)benzamide.

Physicochemical Properties
The properties of the starting material, 2-amino-3-chloropyridine, are well-documented and can

be used to inform the synthesis. The properties of the final product are predicted based on its

structure.

Table 1: Physicochemical Data

Property
2-amino-3-chloropyridine
(Starting Material)[3]

N-(3-chloropyridin-2-
yl)benzamide (Predicted)

Molecular Formula C₅H₅ClN₂ C₁₂H₉ClN₂O

Molecular Weight 128.56 g/mol 232.67 g/mol

Appearance Solid Solid (predicted)

Melting Point 60-64 °C Not available

Boiling Point Not available Not available

Solubility Soluble in organic solvents
Soluble in organic solvents

(predicted)

pKa Not available Not available

Potential Biological Activity and Signaling Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8570667?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-chloropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8570667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While no specific biological data exists for N-(3-chloropyridin-2-yl)benzamide, the broader

class of N-(pyridin-2-yl)benzamide derivatives has been investigated for various therapeutic

applications.[4][5]

Table 2: Biological Activities of Structurally Related Compounds

Compound Class Biological Activity
Potential
Application

Reference

N-(pyridin-2-

yl)benzamide

analogues

Allosteric activators of

glucokinase
Antidiabetic [1]

Chloro-2-hydroxy-N-

arylalkyl-benzamides

Antimycobacterial,

antifungal,

antibacterial

Anti-infective [5]

Benzamide

derivatives
Antitumor Oncology [6]

Pyridine-linked 1,2,4-

oxadiazole

benzamides

Insecticidal, fungicidal Agrochemical [4]

Based on these findings, it is plausible that N-(3-chloropyridin-2-yl)benzamide could be

investigated for similar activities. For instance, its potential as an antimicrobial agent could

involve the disruption of bacterial cell wall synthesis or inhibition of essential enzymes.
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Caption: Hypothetical signaling pathway for antimicrobial activity.

Conclusion
N-(3-chloropyridin-2-yl)benzamide represents an unexplored chemical entity with potential

for biological activity, given the known properties of related compounds. This guide provides a

foundational framework for its synthesis and initial evaluation. Further research is warranted to

isolate and characterize this compound and to explore its pharmacological profile in various in

vitro and in vivo models. The detailed experimental protocol and comparative data presented

herein should facilitate such future investigations by researchers in drug discovery and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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